5-[4-(allyloxy)benzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-ethyl-5-[(4-prop-2-enoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H15NO2S2/c1-3-9-18-12-7-5-11(6-8-12)10-13-14(17)16(4-2)15(19)20-13/h3,5-8,10H,1,4,9H2,2H3/b13-10-
• InChI Key: HJPRWSHTKKQTNE-RAXLEYEMSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)OCC=C)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(C=C2)OCC=C)/SC1=S
• Molecular Formula: C15H15NO2S2
• Molecular Weight: 305.4 g/mol

Description

5-[4-(allyloxy)benzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

5-[4-(allyloxy)benzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has been extensively researched for its potential applications in various fields. In medicine, it has been shown to possess antitumor, anti-inflammatory, and antimicrobial properties. In agriculture, it has been studied for its potential as a plant growth regulator and as a pesticide. In material science, it has been investigated for its use in the development of organic semiconductors and photovoltaic devices.

Mechanism of Action

The mechanism of action of 5-[4-(allyloxy)benzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, reduce inflammation, and inhibit the growth of various microorganisms. It has also been shown to affect the expression of genes involved in various physiological processes such as cell cycle regulation, immune response, and oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of 5-[4-(allyloxy)benzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is its relatively simple synthesis method. It is also stable under normal laboratory conditions. However, its low solubility in water can make it difficult to work with in aqueous environments.

Future Directions

There are several potential future directions for research on 5-[4-(allyloxy)benzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one. One area of interest is its potential as an anticancer agent. Further studies are needed to elucidate its mechanism of action and efficacy in different types of cancer. Another area of interest is its potential as a plant growth regulator and pesticide. Studies are needed to determine its effects on different plant species and its environmental impact. Additionally, further research is needed to explore its potential use in material science applications such as organic electronics and photovoltaics.